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Compound of Interest

Compound Name: Irilone

Cat. No.: B024697 Get Quote

Essential Safety and Handling Guide for Irilone
This guide provides critical safety, handling, and disposal protocols for Irilone, a naturally

occurring isoflavone. The following procedural guidance is intended to ensure the safe and

effective use of this compound in a laboratory setting, thereby building a foundation of trust and

safety in your research endeavors.

Irilone is a hydroxyisoflavone found in plants such as red clover (Trifolium pratense) and

various Iris species.[1][2][3] It is used in research for its roles as an immunomodulator, an

antineoplastic agent, and its ability to enhance progesterone receptor (PR) signaling.[1][4]

Chemical and Physical Properties
A comprehensive understanding of Irilone's physical and chemical characteristics is

fundamental to its safe handling. The following table summarizes key quantitative data.
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Property Value Source

Molecular Formula C₁₆H₁₀O₆ [1]

Molecular Weight 298.25 g/mol [1]

Appearance Solid [1]

Melting Point 231 °C [1]

Solubility Soluble in DMSO [4]

Storage

Store at -20°C, sealed, away

from moisture and light. In

solvent: -80°C for 6 months;

-20°C for 1 month.

[3]

Hazard Identification and Personal Protective Equipment
(PPE)
Specific toxicity data for Irilone, such as LD50 and LC50 values, are not currently available.

General studies on isoflavones suggest that they can have weak estrogenic activity and may

function as both estrogen agonists and antagonists.[5] Due to the lack of specific toxicity data,

a cautious approach is essential, and exposure should be minimized through the consistent

use of appropriate PPE.
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PPE Category Required Equipment
Rationale and Best
Practices

Eye Protection
Safety glasses with side

shields or goggles.

Must be worn at all times in the

laboratory to protect from

splashes or airborne particles.

[5]

Hand Protection Nitrile gloves.

Inspect gloves for tears or

punctures before use. Change

gloves frequently and

immediately if contaminated.[5]

Neoprene or nitrile rubber

gloves are recommended for

handling chemical substances.

[6]

Body Protection Laboratory coat.

A fully buttoned lab coat

should be worn to protect skin

and clothing.[5]

Respiratory Protection

Not generally required under

normal handling conditions

with adequate ventilation. If

generating dust or aerosols, a

NIOSH-approved respirator

may be necessary.

Work in a well-ventilated area

or a chemical fume hood to

minimize inhalation of dust or

aerosols.[5]

Engineering Controls
Ventilation: Handle Irilone in a well-ventilated laboratory. For procedures that may generate

dust or aerosols, such as weighing, a chemical fume hood is required.[5]

Eye Wash Station and Safety Shower: Ensure that a fully functional eye wash station and

safety shower are readily accessible in the immediate work area.[5]

Operational Plans: Handling and Experimental
Protocols
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Adherence to standardized operating procedures is crucial for ensuring safety and

experimental reproducibility.

Procedural Steps for Handling
Preparation: Designate a specific, clean, and uncluttered area for handling Irilone. Assemble

all necessary equipment and PPE before commencing work.[5]

Weighing: To minimize dust inhalation, weigh solid Irilone in a chemical fume hood or a

balance enclosure. Use a dedicated spatula and weighing paper.[5]

Solution Preparation: When dissolving Irilone, slowly add the solvent to the solid to prevent

splashing.[5] Sonication may be recommended for dissolving in DMSO.[4]

Experimental Protocol: Progesterone Receptor (PR)
Signaling Assay
The following is a generalized protocol based on methodologies cited in research involving

Irilone's effect on PR signaling.[7][8][9]

Cell Culture: Culture appropriate cell lines (e.g., Ishikawa, T47D) in the recommended

medium and conditions.

Transfection (if necessary): For cells not endogenously expressing the progesterone

receptor, transfect with a PR expression vector along with a progesterone response element

(PRE)-luciferase reporter gene construct.

Treatment: Treat cells with the desired concentrations of Irilone, progesterone (P4), or a

combination of both. Include appropriate vehicle controls (e.g., 0.1% DMSO).

Incubation: Incubate the treated cells for a specified period (e.g., 24 hours).

Luciferase Assay: Lyse the cells and measure luciferase activity according to the

manufacturer's protocol for the chosen luciferase assay system.

Data Analysis: Normalize luciferase activity to a co-transfected control (e.g., β-galactosidase)

or total protein concentration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9152987/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9152987/
https://pubs.acs.org/doi/10.1021/acs.jnatprod.8b00131
https://pmc.ncbi.nlm.nih.gov/articles/PMC8090276/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8090276/
https://www.benchchem.com/product/b024697#personal-protective-equipment-for-handling-irilone
https://www.benchchem.com/product/b024697#personal-protective-equipment-for-handling-irilone
https://www.benchchem.com/product/b024697#personal-protective-equipment-for-handling-irilone
https://www.benchchem.com/product/b024697#personal-protective-equipment-for-handling-irilone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b024697?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b024697?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

